Cas no 19354-04-2 (2-Methylisonicotinamide)

• Product Name: 2-Methylisonicotinamide
• CAS No: 19354-04-2
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD15143377
• CID: 123511
• PubChem ID: 585849
• Update Time: 2025-05-28

2-Methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-Pyridinecarboxamide
• 2-Methylisonicotinamide
• 4-Pyridinecarboxamide,2-methyl-
• 2-methyl-isonicotinic acid amide
• 2-Methyl-isonicotinsaeure-amid
• 2-Methyl-pyridin-4-carbonsaeure-amid
• 2-Methylpyridine-4-carboxamide
• 4-Pyridinecarboxamide,2-methyl-(9CI)
• 19354-04-2
• F11696
• EN300-176481
• FT-0726313
• Z1203579723
• 4-Pyridinecarboxamide, 2-methyl-
• DTXSID60342913
• BRSYTDWQLDZUPF-UHFFFAOYSA-N
• AKOS006337838
• CS-0309339
• SCHEMBL112539
• SB54515
• MFCD15143377
• 2-Methyl isonicotinamide

• MDL： MFCD15143377
• Inchi： 1S/C7H8N2O/c1-5-4-6(7(8)10)2-3-9-5/h2-4H,1H3,(H2,8,10)
• InChI Key： BRSYTDWQLDZUPF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C)C=1)N

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98000
• LogP: 1.18920

2-Methylisonicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Methylisonicotinamide

Recent Advances in the Study of 2-Methylisonicotinamide (CAS: 19354-04-2): A Comprehensive Research Brief

2-Methylisonicotinamide (CAS: 19354-04-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to 2-Methylisonicotinamide, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-Methylisonicotinamide is its identification as a promising scaffold for the design of enzyme inhibitors. Researchers have demonstrated that derivatives of 2-Methylisonicotinamide exhibit inhibitory activity against specific enzymes involved in pathogenic processes, such as bacterial resistance and tumor progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate the activity of bacterial efflux pumps, thereby enhancing the efficacy of conventional antibiotics against multidrug-resistant strains.

In addition to its antimicrobial potential, 2-Methylisonicotinamide has also been investigated for its role in cancer therapy. Recent preclinical studies have shown that certain analogs of this compound can selectively target cancer cell lines by interfering with metabolic pathways essential for tumor survival. A study conducted by a team at the National Cancer Institute revealed that 2-Methylisonicotinamide derivatives induce apoptosis in leukemia cells through the inhibition of key signaling proteins, offering a new avenue for the development of targeted therapies.

The synthesis and optimization of 2-Methylisonicotinamide derivatives have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing these compounds, which is critical for their further evaluation in clinical settings. For example, a 2024 paper in Organic Letters described a novel catalytic approach that significantly improves the yield and purity of 2-Methylisonicotinamide-based intermediates, reducing production costs and environmental impact.

Despite these promising developments, challenges remain in the translation of 2-Methylisonicotinamide research into clinical applications. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through further studies. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation into this compound and its derivatives.

In conclusion, 2-Methylisonicotinamide (CAS: 19354-04-2) represents a versatile and promising candidate in the field of drug discovery. Its unique chemical structure and biological activities make it a valuable tool for the development of new treatments for infectious diseases and cancer. As research progresses, it is expected that more innovative applications of this compound will emerge, further solidifying its role in modern medicine.